Cas no 1361695-58-0 (6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-methanol)

• Product Name: 6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-methanol
• CAS No: 1361695-58-0
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 4933490
• Update Time: 2025-08-05

6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-methanol

• Inchi： 1S/C9H10ClF2NO/c1-5-2-6(3-10)13-7(4-14)8(5)9(11)12/h2,9,14H,3-4H2,1H3
• InChI Key： GMXOYSOGCBGLOK-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C)=C(C(F)F)C(CO)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on 6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-methanol

Introduction to 6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-methanol (CAS No. 1361695-58-0)

6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-methanol, identified by the CAS number 1361695-58-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a chloromethyl group, a difluoromethyl substituent, and a methyl group, contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The chloromethyl functional group at the 6-position of the pyridine ring introduces a reactive site that can undergo nucleophilic substitution reactions, enabling the introduction of other functional groups or the formation of carbon-carbon bonds. This reactivity is particularly useful in drug discovery processes where diversification of molecular structures is essential for optimizing pharmacokinetic and pharmacodynamic profiles. Additionally, the difluoromethyl group at the 3-position is known to enhance metabolic stability and binding affinity, which are critical factors in the development of novel therapeutic agents. The methyl group at the 4-position further influences the electronic properties of the molecule, affecting its interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in drug development. Pyridine-based scaffolds are prevalent in many approved drugs due to their ability to modulate biological pathways effectively. For instance, compounds such as gefitinib and osimertinib, which are used in cancer therapy, incorporate pyridine moieties into their structures. The presence of electron-withdrawing groups like fluorine atoms can significantly alter the electronic distribution within the molecule, influencing both its reactivity and its interaction with biological receptors. In this context, 6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-methanol represents a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The chloromethyl group can be readily converted into other functional groups such as alcohols or amines through nucleophilic substitution reactions, allowing for extensive structural modifications. This flexibility makes it an attractive intermediate for synthetic chemists working on developing novel therapeutics. Furthermore, the difluoromethyl group has been shown to improve pharmacokinetic properties by increasing lipophilicity and reducing metabolic degradation. These features are particularly relevant in designing drugs that require prolonged circulation times or enhanced penetration into biological membranes.

The synthesis of 6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-methanol involves multi-step organic transformations that highlight the synthetic prowess required in modern pharmaceutical research. Key steps typically include functional group interconversions, protecting group strategies, and regioselective reactions to achieve the desired molecular architecture. The use of advanced catalytic systems and transition metal complexes has been reported to facilitate these transformations with high efficiency and selectivity. Such methodologies are crucial for ensuring that synthetic routes are scalable and economically viable for industrial applications.

In terms of biological activity, preliminary studies on derivatives of this compound have suggested potential roles in modulating enzyme inhibition and receptor binding. For example, modifications at the 2-position hydroxyl group could lead to novel compounds with enhanced binding affinity to specific targets. The influence of fluorine atoms on electronic properties has also been explored in detail, with computational studies indicating that fluorinated pyridines exhibit improved interactions with biological macromolecules compared to their hydrogenated counterparts. These findings underscore the importance of structural optimization in drug design.

The integration of computational chemistry and high-throughput screening techniques has further accelerated the discovery process for compounds like 6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-methanol. Molecular modeling studies can predict how different structural modifications will affect biological activity, allowing researchers to prioritize synthetic routes based on predicted outcomes. This approach not only saves time but also reduces experimental costs by minimizing trial-and-error experimentation. As computational methods continue to evolve, their role in guiding drug discovery efforts is expected to grow even more significant.

Future directions for research on this compound may include exploring its utility as a scaffold for antiviral or anti-inflammatory agents. The unique combination of functional groups provides multiple opportunities for selective derivatization aimed at targeting specific disease pathways. Additionally, green chemistry principles are being increasingly adopted in pharmaceutical synthesis to minimize environmental impact. Innovations such as solvent-free reactions or catalytic systems derived from renewable resources could be applied to improve sustainable production methods for compounds like this one.

In conclusion,6-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-2-methanol (CAS No. 1361695-58-0) represents a fascinating compound with significant potential in pharmaceutical research and development. Its structural features make it a versatile intermediate for synthesizing novel therapeutic agents, while its unique reactivity offers opportunities for diverse functionalization strategies. As advancements continue in synthetic methodologies and computational biology,this compound will likely remain at forefrontof efforts aimed at discovering new drugs that address unmet medical needs worldwide.